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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

Welcome to the technical support center for handling and controlling reactions involving

sodium peroxide. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on managing the reaction rate of sodium peroxide and

troubleshooting common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that influence the reaction rate of sodium peroxide?

A1: The reaction rate of sodium peroxide is primarily influenced by several key factors:

Temperature: The reaction is highly exothermic, and its rate increases significantly with

temperature. The reaction products also differ based on temperature. In cold water, sodium
peroxide reacts to form sodium hydroxide and hydrogen peroxide, while in hot water, it

decomposes to sodium hydroxide and oxygen gas.[1][2]

Concentration of Reactants: Higher concentrations of sodium peroxide or the reacting

medium (e.g., water) can lead to a faster and more vigorous reaction.

Surface Area (Physical Form): The physical state of the sodium peroxide plays a crucial

role. Powdered sodium peroxide will react much more rapidly than granular forms due to a

larger surface area available for reaction.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b049792?utm_src=pdf-interest
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.quora.com/What-is-the-reaction-between-sodium-peroxide-and-water
https://www.vedantu.com/question-answer/reaction-of-sodium-peroxide-with-water-can-be-class-11-chemistry-cbse-5f7c939563e3867bef7d7ff1
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.reddit.com/r/chemistry/comments/11mziod/sodium_peroxide_questions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presence of Catalysts or Inhibitors: While specific catalysts for the direct decomposition of

sodium peroxide are not commonly used due to its high reactivity, the decomposition of its

intermediate product, hydrogen peroxide, can be catalyzed by substances like iron(III) ions.

[4][5] Conversely, inhibitors can be used to slow down this secondary decomposition.

Q2: What are the products of the reaction between sodium peroxide and water?

A2: The products depend on the temperature of the water.

With cold water: Sodium peroxide reacts to produce sodium hydroxide (NaOH) and

hydrogen peroxide (H₂O₂). The reaction is: Na₂O₂ + 2H₂O → 2NaOH + H₂O₂.[1][6]

With hot water: The reaction yields sodium hydroxide (NaOH) and oxygen gas (O₂), as the

heat from the reaction decomposes the hydrogen peroxide intermediate. The overall reaction

is: 2Na₂O₂ + 2H₂O → 4NaOH + O₂.[1][2]

Q3: Why is my sodium peroxide reacting slowly or not at all?

A3: If your sodium peroxide is reacting slower than expected, it could be due to a few factors.

The granules of sodium peroxide may have a smaller surface area, leading to a slower

reaction.[3] Additionally, if the sodium peroxide has been improperly stored and exposed to

moisture, it may have already partially reacted or decomposed, reducing its reactivity.[3]

Q4: Can I use a catalyst to speed up the reaction?

A4: Due to the already high reactivity and exothermic nature of the sodium peroxide-water

reaction, adding a catalyst to accelerate it further is generally not recommended as it can make

the reaction dangerously uncontrollable. However, if the goal is to accelerate the

decomposition of the hydrogen peroxide formed in the initial reaction, catalysts like iron(III)

nitrate or manganese dioxide can be used, though with extreme caution.[4][7]

Q5: How can I slow down the reaction to have better control?

A5: To control the reaction and prevent it from becoming too vigorous, you can:

Use cold water or an ice bath to manage the temperature.[1]
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Use granular sodium peroxide instead of powdered to reduce the surface area.[3]

Slowly add the sodium peroxide to the water in small portions.

For the subsequent decomposition of hydrogen peroxide, inhibitors like sodium phosphate

can be introduced to interfere with catalysts.[4][5][8]
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Issue Possible Cause(s) Recommended Solution(s)

Reaction is too violent and

difficult to control.

1. Addition of sodium peroxide

is too rapid.2. Water

temperature is too high.3.

Using powdered sodium

peroxide instead of granular.4.

High concentration of

reactants.

1. Add sodium peroxide in

small, incremental amounts.2.

Conduct the reaction in an ice

bath to maintain a low

temperature.3. Use granular

sodium peroxide to reduce the

reaction surface area.4. Use

more dilute solutions.

Inconsistent reaction rates

between experiments.

1. Variability in the physical

form (granule size) of sodium

peroxide.2. Inconsistent

temperature control.3.

Contamination of reagents or

glassware.

1. Use sodium peroxide from

the same batch and with a

consistent granule size.2.

Ensure consistent and precise

temperature control, for

example, by using a

thermostatically controlled

bath.3. Use clean, dry

glassware and high-purity

reagents.

Formation of gas is too rapid,

causing splashing.

1. The reaction with hot water,

or the exothermic reaction in

cold water, is raising the

temperature, causing the rapid

decomposition of hydrogen

peroxide into oxygen gas.

1. Maintain a low temperature

using an ice bath.2. Ensure a

sufficiently large reaction

vessel to contain any

frothing.3. Consider adding an

inhibitor for hydrogen peroxide

decomposition if applicable to

the experimental goals.

Sodium peroxide appears to

be unreactive or dissolves very

slowly.

1. The sodium peroxide may

be old or have been improperly

stored, leading to

decomposition.2. The granular

form is being used, which

naturally has a slower reaction

rate.[3]

1. Use fresh, properly stored

sodium peroxide.2. If a faster

reaction is desired, carefully

use powdered sodium

peroxide in small quantities, or

crush the granules (with

appropriate safety precautions)

to increase surface area.
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Quantitative Data
Direct kinetic data such as rate laws and activation energies for the reaction of sodium
peroxide with water are not readily available in the literature, likely due to the reaction's high

speed and hazardous nature. However, the enthalpy of the reaction provides insight into the

significant heat evolution that must be managed.

Table 1: Enthalpy of Reaction for Sodium Peroxide and Water

Reaction Enthalpy of Reaction (ΔH°)

2Na₂O₂(s) + 2H₂O(l) → 4NaOH(aq) + O₂(g) -109.0 kJ[9] to -285.0 kJ[10]

Note: The reported enthalpy values vary in the literature.

Experimental Protocols
Due to the hazardous nature of the sodium peroxide reaction, a detailed protocol for its direct

control is presented here with a strong emphasis on safety. Additionally, a protocol for the

controlled catalytic decomposition of hydrogen peroxide is provided as an example of

managing a related exothermic reaction.

Protocol 1: Controlled Reaction of Sodium Peroxide with Water

Objective: To safely react sodium peroxide with water while controlling the reaction rate to

prevent a violent reaction.

Materials:

Sodium peroxide (granular)

Distilled water, chilled

Large beaker (e.g., 1000 mL for a small-scale reaction)

Ice bath

Stir plate and magnetic stir bar
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Thermometer or temperature probe

Personal Protective Equipment (safety goggles, face shield, chemical-resistant gloves, lab

coat)

Procedure:

Set up a large beaker in an ice bath on a magnetic stir plate.

Add a measured volume of chilled distilled water to the beaker and begin gentle stirring.

Insert a thermometer or temperature probe into the water, ensuring it does not interfere with

the stir bar.

Very slowly, add a small, pre-weighed amount of granular sodium peroxide to the center of

the vortex of the stirring water.

Monitor the temperature closely. Do not allow the temperature to rise rapidly.

Wait for the initial portion of sodium peroxide to react and the temperature to stabilize

before adding the next small portion.

Continue adding the sodium peroxide in small increments until the desired amount has

been added, maintaining a low and stable temperature throughout the process.

Allow the reaction to proceed to completion while maintaining cooling and stirring.

Protocol 2: Controlled Catalytic Decomposition of Hydrogen Peroxide with an Inhibitor

Objective: To demonstrate the control of a catalyzed exothermic reaction by using an inhibitor.

Materials:

30% Hydrogen peroxide solution

0.5 M Iron(III) nitrate solution (catalyst)

0.1 M Sodium phosphate, tribasic solution (inhibitor)
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500 mL Florence or volumetric flask

Dropping pipettes

Personal Protective Equipment

Procedure:

Pour 25–50 mL of 30% hydrogen peroxide into the flask.

Add one or two drops of the iron(III) nitrate solution. The solution will turn dark brown, and

the evolution of oxygen gas will begin, indicating the start of the decomposition.[8]

As the reaction accelerates and produces heat, add about 1 mL of the sodium phosphate

solution.[8]

Observe that the solution lightens in color, and the reaction slows down or stops.[8]

This sequence of adding the catalyst to initiate the reaction and the inhibitor to halt it can be

repeated to demonstrate control over the reaction rate.[8]

Visualizations
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Caption: Factors influencing the reaction rate of sodium peroxide.
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Caption: Workflow for the controlled reaction of sodium peroxide.
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Caption: Catalytic decomposition pathway of the H₂O₂ intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://m.youtube.com/watch?v=ZqEWUw6sgpA
https://www.flinnsci.ca/api/library/Download/b4d6ecbaae36486ea1ca09146d2c8398
https://askfilo.com/user-question-answers-chemistry/oxygen-can-be-made-in-the-laboratory-by-reacting-sodium-35393730393935
https://askfilo.com/user-question-answers-chemistry/oxygen-can-be-made-in-the-laboratory-by-reacting-sodium-35393730393935
https://www.quora.com/Peroxide-reacts-with-water-to-produce-oxygen-What-would-be-the-change-in-water-temperature-if-we-add-7800-grams-of-sodium-peroxide-to-110-00-ml-of-water-Reaction-enthalpy-285-0-kJ-Can-you-help-me-understand-this
https://www.benchchem.com/product/b049792#how-to-control-the-reaction-rate-of-sodium-peroxide
https://www.benchchem.com/product/b049792#how-to-control-the-reaction-rate-of-sodium-peroxide
https://www.benchchem.com/product/b049792#how-to-control-the-reaction-rate-of-sodium-peroxide
https://www.benchchem.com/product/b049792#how-to-control-the-reaction-rate-of-sodium-peroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

